N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[3-[[2-(2,5-dimethylphenoxy)acetyl]amino]phenyl]propanamide
• InChI: InChI=1S/C19H22N2O3/c1-4-18(22)20-15-6-5-7-16(11-15)21-19(23)12-24-17-10-13(2)8-9-14(17)3/h5-11H,4,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: YEBDFUKRJHRPPQ-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)COC2=C(C=CC(=C2)C)C

Description

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that has been implicated in various physiological and pathological processes, including neuroinflammation, neurodegeneration, and cancer. DPA-714 has been widely used as a research tool to study the role of TSPO in these processes.

Mechanism of Action

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide binds selectively to TSPO, which is located on the outer mitochondrial membrane. The exact function of TSPO is not well understood, but it has been suggested to play a role in mitochondrial cholesterol transport, apoptosis, and reactive oxygen species (ROS) production. Binding of N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide to TSPO may modulate these functions, leading to changes in cellular processes such as inflammation, cell death, and metabolism.
Biochemical and Physiological Effects:
N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been shown to have anti-inflammatory effects in animal models of neuroinflammation and neurodegeneration. It has also been shown to reduce oxidative stress and improve mitochondrial function in these models. In cancer models, N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been shown to inhibit tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide in lab experiments is its selectivity for TSPO, which allows for specific targeting of this protein. Another advantage is its ability to cross the blood-brain barrier, making it useful for studying neurological processes. One limitation of using N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide is its relatively low affinity for TSPO compared to other TSPO ligands, which may limit its effectiveness in some experiments.

Future Directions

There are many potential future directions for research involving N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide. For example, further studies could investigate the role of TSPO in other physiological and pathological processes, such as aging and metabolic disorders. Additionally, new TSPO ligands with higher affinity and specificity could be developed to improve the effectiveness of experiments involving TSPO. Finally, the use of N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide in clinical studies could be explored to determine its potential as a therapeutic agent for various diseases.

Synthesis Methods

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide can be synthesized using a multi-step process starting from 2,5-dimethylphenol. The first step involves the conversion of 2,5-dimethylphenol to 2,5-dimethylphenylacetic acid, which is then converted to 2,5-dimethylphenoxyacetyl chloride. The final step involves the reaction of 2,5-dimethylphenoxyacetyl chloride with 3-amino-N-(2-chloroethyl)propanamide to yield N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide.

Scientific Research Applications

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been used extensively in scientific research to study the role of TSPO in various physiological and pathological processes. For example, N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been used to investigate the role of TSPO in neuroinflammation and neurodegeneration in animal models of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has also been used to study the role of TSPO in cancer, as TSPO expression is often upregulated in cancer cells.